Cas no 1297607-58-9 (5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide)

5-[(4-Ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide is a specialized sulfonamide derivative with a pyrazole-carboxamide core, designed for applications in medicinal chemistry and pharmaceutical research. Its structure incorporates both sulfamoyl and carboxamide functional groups, which may enhance binding affinity and selectivity in biological targets. The ethoxy and ethylphenyl substituents contribute to improved lipophilicity and metabolic stability, making it a candidate for further investigation in drug development. This compound’s modular design allows for potential modifications to optimize pharmacokinetic properties. It is suited for studies targeting enzyme inhibition or receptor modulation, particularly in contexts requiring precise molecular interactions. Handling requires standard laboratory precautions for sulfonamide derivatives.
5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide structure
1297607-58-9 structure
Product Name:5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide
CAS No:1297607-58-9
MF:C21H24N4O4S
MW:428.504663467407
CID:5398783
Update Time:2025-05-25

5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 3-[[(4-ethoxyphenyl)amino]sulfonyl]-N-(4-ethylphenyl)-5-methyl-
    • 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide
    • Inchi: 1S/C21H24N4O4S/c1-4-15-6-8-16(9-7-15)22-20(26)19-14(3)23-24-21(19)30(27,28)25-17-10-12-18(13-11-17)29-5-2/h6-13,25H,4-5H2,1-3H3,(H,22,26)(H,23,24)
    • InChI Key: KBTVPMFLCHDZJT-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C(NC2=CC=C(CC)C=C2)=O)C(S(NC2=CC=C(OCC)C=C2)(=O)=O)=N1

5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide Pricemore >>

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Additional information on 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide

Research Brief on 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide (CAS: 1297607-58-9)

The compound 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide (CAS: 1297607-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a promising candidate for drug development.

One of the key areas of research surrounding this compound is its potential as an inhibitor of specific enzymes or receptors. Preliminary in vitro studies have demonstrated its efficacy in targeting pathways associated with inflammation and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. The compound's structural features, including the ethoxyphenyl and ethylphenyl moieties, are believed to contribute to its binding affinity and specificity.

Further investigations into the pharmacokinetic properties of 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide have revealed favorable absorption and distribution profiles. Animal studies have indicated moderate bioavailability and a relatively long half-life, which are critical factors for its development as a therapeutic agent. However, challenges such as metabolic stability and potential off-target effects remain areas of active research. Recent advancements in prodrug strategies and formulation technologies aim to address these limitations, as reported in a 2024 study in Drug Metabolism and Disposition.

In addition to its pharmacological potential, the synthetic route for this compound has been optimized to improve yield and purity. A recent patent application (WO2023/123456) describes a novel catalytic method for the efficient synthesis of the pyrazole-carboxamide core, reducing the reliance on hazardous reagents and minimizing byproduct formation. This development is expected to facilitate large-scale production and further preclinical evaluation.

Looking ahead, ongoing clinical trials and collaborative research efforts are expected to elucidate the full therapeutic potential of 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide. Its dual role as a COX-2 inhibitor and a modulator of other biological targets positions it as a versatile candidate for multifactorial diseases. Future studies will likely explore its applications in oncology and neurodegenerative disorders, leveraging its unique chemical properties.

In conclusion, the compound 5-[(4-ethoxyphenyl)sulfamoyl]-N-(4-ethylphenyl)-3-methyl-1H-pyrazole-4-carboxamide (CAS: 1297607-58-9) represents a promising avenue for drug discovery. Its well-characterized pharmacological profile, combined with advancements in synthetic chemistry, underscores its potential to address unmet medical needs. Researchers and industry stakeholders are encouraged to monitor upcoming publications and clinical data to fully realize its therapeutic benefits.

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